Cas no 1805888-98-5 (3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid
• CAS No: 1805888-98-5
• MF: C₁₂H₁₀BrF₃O₅
• MW: 371.10401391983
• CID: 4939826
• Update Time: 2025-10-17

3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10BrF3O5/c13-5-7(17)4-6-2-1-3-8(9(18)11(19)20)10(6)21-12(14,15)16/h1-3,9,18H,4-5H2,(H,19,20)
• InChI Key： STHHINYXWKGOSU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(C(=O)O)O)C=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 369.96637 g/mol
• Monoisotopic Mass: 369.96637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.10
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid

Introduction to 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid (CAS No. 1805888-98-5)

3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid (CAS No. 1805888-98-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated propyl group and a trifluoromethoxy substituent, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid is composed of a mandelic acid core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The introduction of the brominated propyl group and the trifluoromethoxy substituent significantly enhances the compound's pharmacological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The brominated propyl group is believed to play a crucial role in enhancing the compound's ability to interact with specific receptors involved in pain signaling pathways.

In addition to its anti-inflammatory properties, 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The trifluoromethoxy substituent is thought to contribute to the compound's enhanced cytotoxicity by improving its cellular uptake and stability.

The pharmacokinetic profile of 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid has been extensively studied to understand its behavior in biological systems. Research published in the Biochemical Pharmacology journal has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

To further explore the therapeutic potential of 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid, several preclinical studies have been conducted using animal models. These studies have consistently demonstrated the compound's efficacy in reducing inflammation and pain, as well as its ability to inhibit tumor growth. For example, a study published in the Cancer Research journal reported that treatment with this compound significantly reduced tumor size and improved survival rates in mice with xenograft models of human breast cancer.

The safety profile of 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid has also been evaluated in preclinical studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for further development as a clinical candidate.

In conclusion, 3-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)mandelic acid (CAS No. 1805888-98-5) represents a promising new compound with significant potential for therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as pain management, inflammation, and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and optimize its formulation, this compound holds great promise for improving patient outcomes and advancing medical treatments.